Cas no 2228664-15-9 (3-(3-phenyl-1H-pyrazol-4-yl)methylpiperidin-3-ol)

• Product Name: 3-(3-phenyl-1H-pyrazol-4-yl)methylpiperidin-3-ol
• CAS No: 2228664-15-9
• MF: C₁₅H₁₉N₃O
• MW: 257.330863237381
• CID: 6276776
• PubChem ID: 165619661
• Update Time: 2025-06-12

3-(3-phenyl-1H-pyrazol-4-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-phenyl-1H-pyrazol-4-yl)methylpiperidin-3-ol
• EN300-1862634
• 2228664-15-9
• 3-[(3-phenyl-1H-pyrazol-4-yl)methyl]piperidin-3-ol

• Inchi： 1S/C15H19N3O/c19-15(7-4-8-16-11-15)9-13-10-17-18-14(13)12-5-2-1-3-6-12/h1-3,5-6,10,16,19H,4,7-9,11H2,(H,17,18)
• InChI Key： UGBVKBFCMLJKJA-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NNC=2C2C=CC=CC=2)CNCCC1

Computed Properties

• Exact Mass: 257.152812238g/mol
• Monoisotopic Mass: 257.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.9Ų

Additional information on 3-(3-phenyl-1H-pyrazol-4-yl)methylpiperidin-3-ol

Professional Introduction to Compound with CAS No. 2228664-15-9 and Product Name: 3-(3-phenyl-1H-pyrazol-4-yl)methylpiperidin-3-ol

The compound with the CAS number 2228664-15-9 and the product name 3-(3-phenyl-1H-pyrazol-4-yl)methylpiperidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential therapeutic applications. The molecular structure, featuring a pyrazole moiety linked to a piperidine ring, suggests a high degree of structural complexity and functional diversity, which makes it an intriguing candidate for further investigation.

In recent years, the development of novel scaffolds in drug discovery has been a cornerstone of medicinal chemistry. The pyrazole core is particularly notable for its presence in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The introduction of a phenyl group at the 3-position of the pyrazole ring enhances its pharmacological properties by increasing lipophilicity and improving binding affinity to biological targets. This modification is particularly relevant in the context of designing small-molecule inhibitors that can modulate enzyme activity or receptor interactions.

The methylpiperidin-3-ol component of the compound adds another layer of complexity, providing a chiral center that could be exploited for enantioselective drug design. Piperidine derivatives are well-known for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier effectively. The hydroxyl group at the 3-position further enhances the compound's potential as a pharmacophore by allowing for hydrogen bonding interactions with biological targets, thereby increasing binding specificity.

Recent studies have highlighted the importance of pyrazole-piperidine hybrids in drug discovery. These compounds often exhibit enhanced pharmacokinetic profiles and improved target engagement compared to their individual components. For instance, research has demonstrated that such hybrids can act as potent inhibitors of kinases and other enzymes involved in cancer pathways. The specific arrangement of atoms in 3-(3-phenyl-1H-pyrazol-4-yl)methylpiperidin-3-ol may contribute to its ability to interact with these targets in a highly selective manner.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the pyrazole-piperidine core efficiently. These methods not only improve synthetic efficiency but also allow for the introduction of diverse functional groups, enabling fine-tuning of pharmacological properties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with potential biological targets. Techniques such as docking simulations and molecular dynamics (MD) simulations have revealed insights into how the phenyl-pyrazole moiety interacts with receptor sites, providing a rational basis for structure-based drug design. These computational approaches are essential for predicting binding affinities and optimizing lead compounds before experimental validation.

The pharmacological profile of 3-(3-phenyl-1H-pyrazol-4-yl)methylpiperidin-3-ol is still under investigation, but preliminary data suggest promising activity in several therapeutic areas. For example, preclinical studies have indicated that derivatives with similar structures may exhibit anti-inflammatory effects by modulating cytokine production pathways. Additionally, the compound's ability to inhibit specific enzyme kinases has raised interest in its potential as an anticancer agent. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, the compound with CAS number 2228664-15-9 and product name 3-(3-phenyl-1H-pyrazol-4-yl)methylpiperidin-3-ol represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further exploration in drug discovery. As research continues to uncover new therapeutic applications for heterocyclic derivatives like this one, it is likely that additional derivatives will be developed with enhanced efficacy and improved safety profiles.